![molecular formula C3H7NO2 B1602607 L-Alanine-13C3,15N CAS No. 312623-85-1](/img/structure/B1602607.png)
L-Alanine-13C3,15N
Overview
Description
L-Alanine-13C3,15N is the 13C- and 15N-labeled L-Alanine . It is a non-essential amino acid, involved in sugar and acid metabolism, increases immunity, and provides energy for muscle tissue, brain, and central nervous system .
Synthesis Analysis
This compound is a branched-chain essential amino acid that plays an important role in protein synthesis and other metabolic functions . It can be used to synthesize isotope-labeled peptides for MS-based protein quantitation .Molecular Structure Analysis
The linear molecular formula of this compound is 13CH313CH (15NH2)13CO2H . The molecular weight is 93.06 .Chemical Reactions Analysis
This compound plays a crucial role in metabolic functions, including sugar and acid metabolism .Physical And Chemical Properties Analysis
This compound is a solid substance . The melting point is 314.5 °C (dec.) (lit.) .Scientific Research Applications
Protein Structure Analysis : L-Alanine-13C3,15N is used to investigate the helix stability of poly(l-alanine) in acidic solutions. The use of 15N and 13C nuclear magnetic resonance (NMR) spectroscopy facilitates the understanding of helix/coil equilibria in these polypeptides (Kricheldorf & Hull, 1984).
Secondary Structure Elucidation : A study on polypeptides containing 15N-labeled L-alanine reveals that 15N chemical shift tensors are closely related to main-chain conformations, aiding in conformational analysis of solid copolypeptides (Shoji et al., 1990).
Bioorganic-Inorganic Interface Characterization : In a case study of alanine on a silica surface, L-[1-(13)C,(15)N]Alanine provided insights into the molecular-level interactions and dynamics at the bioorganic-inorganic interface, crucial for applications like drug delivery systems and implant coatings (Ben Shir et al., 2010).
Organic Nitrogen Uptake by Plants : Position-specific 15N labeling of alanine helps in understanding the processes at the root-soil-microorganism interface, indicating the competition for low molecular weight organic substances in agricultural soils (Moran-Zuloaga et al., 2015).
Enzymatic Syntheses of Labeled Amino Acids : The enzymatic synthesis of carbon-13 and nitrogen-15 labeled L-alanine illustrates a versatile approach for preparing isotopically labeled amino acids, beneficial for various biochemical and medical research applications (Kelly et al., 1994).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(2S)-2-(15N)azanyl(1,2,3-13C3)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1/i1+1,2+1,3+1,4+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNAYBMKLOCPYGJ-UVYXLFMMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH3][13C@@H]([13C](=O)O)[15NH2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50583959 | |
Record name | L-(~13~C_3_,~15~N)Alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50583959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
93.065 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
312623-85-1 | |
Record name | L-(~13~C_3_,~15~N)Alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50583959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.